N'-cycloheptylidenebenzenesulfonohydrazide
Overview
Description
N-cycloheptylidenebenzenesulfonohydrazide, also known as SCHH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments. In
Mechanism of Action
The mechanism of action of N'-cycloheptylidenebenzenesulfonohydrazide is not yet fully understood. However, it has been proposed that N'-cycloheptylidenebenzenesulfonohydrazide may inhibit the activity of certain enzymes, leading to its anti-cancer and neuroprotective effects. Additionally, N'-cycloheptylidenebenzenesulfonohydrazide has been found to modulate the immune system by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N'-cycloheptylidenebenzenesulfonohydrazide has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer, neuroprotective, and anti-inflammatory effects, N'-cycloheptylidenebenzenesulfonohydrazide has also been found to have antioxidant properties. Furthermore, N'-cycloheptylidenebenzenesulfonohydrazide has been shown to have a positive effect on glucose metabolism, making it a potential candidate for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-cycloheptylidenebenzenesulfonohydrazide in laboratory experiments is its well-established synthesis method. Additionally, N'-cycloheptylidenebenzenesulfonohydrazide has been extensively studied and has a variety of potential applications in scientific research. However, one limitation of using N'-cycloheptylidenebenzenesulfonohydrazide in lab experiments is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N'-cycloheptylidenebenzenesulfonohydrazide. One area of research could focus on further elucidating the mechanism of action of N'-cycloheptylidenebenzenesulfonohydrazide. Additionally, research could be conducted to explore the potential use of N'-cycloheptylidenebenzenesulfonohydrazide in the treatment of other diseases, such as diabetes and autoimmune disorders. Furthermore, research could be conducted to develop more soluble forms of N'-cycloheptylidenebenzenesulfonohydrazide, which would increase its potential use in laboratory experiments.
Synthesis Methods
N'-cycloheptylidenebenzenesulfonohydrazide can be synthesized through the reaction of cycloheptanone with hydrazine hydrate and benzenesulfonyl chloride. This reaction produces N'-cycloheptylidenebenzenesulfonohydrazide as a white crystalline solid with a melting point of 155-157°C. The synthesis method for N'-cycloheptylidenebenzenesulfonohydrazide has been well established and is relatively straightforward, making it a viable option for laboratory experiments.
Scientific Research Applications
N'-cycloheptylidenebenzenesulfonohydrazide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, N'-cycloheptylidenebenzenesulfonohydrazide has been found to inhibit the growth of cancer cells in vitro and in vivo. In neuroscience, N'-cycloheptylidenebenzenesulfonohydrazide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, N'-cycloheptylidenebenzenesulfonohydrazide has been found to have anti-inflammatory effects and may be useful in the treatment of autoimmune diseases.
properties
IUPAC Name |
N-(cycloheptylideneamino)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2S/c16-18(17,13-10-6-3-7-11-13)15-14-12-8-4-1-2-5-9-12/h3,6-7,10-11,15H,1-2,4-5,8-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRPVSAZLTZROPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(=NNS(=O)(=O)C2=CC=CC=C2)CC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801024524 |
Source
|
| Record name | N'-Cycloheptylidenebenzenesulfonohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801024524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
9.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49826324 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
C.I. Direct Black 15 | |
CAS RN |
6426-75-1, 61892-20-4 |
Source
|
| Record name | Direct Black 15 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006426751 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N'-Cycloheptylidenebenzenesulfonohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801024524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,7-Naphthalenedisulfonic acid, 5-amino-3-[[4'-[[7-(ethylamino)-1-hydroxy-3-sulfo-2-naphthalenyl]azo][1,1'-biphenyl]-4-yl]azo]-4-hydroxy-, trisodium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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